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Compound of Interest

Compound Name: Acetyl bromide-13C2

Cat. No.: B052409 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Acetyl bromide-13C2. Given that the isotopic

labeling does not alter the chemical reactivity or toxicity, the safety precautions for Acetyl
bromide-13C2 are identical to those for standard Acetyl bromide. This substance is highly

corrosive, reacts violently with water, and is flammable, necessitating strict adherence to safety

protocols.

Immediate Safety Precautions
Acetyl bromide-13C2 can cause severe skin burns, eye damage, and irritation to the

respiratory tract.[1][2][3] Inhalation of its vapors may lead to lung edema, with symptoms that

can be delayed.[1][3] It is critical to handle this chemical in a well-ventilated area, specifically

within a chemical fume hood, to minimize exposure.[2][4][5]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling

Acetyl bromide-13C2.
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PPE Category Recommended Equipment Key Specifications

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[1][2][4]

Must be tested and approved

under government standards

like NIOSH (US) or EN 166

(EU).[4]

Skin Protection

Chemical-resistant gloves and

impervious protective clothing,

including rubber overclothing.

[1][4][6]

Consult with safety equipment

suppliers for the most suitable

glove material.[6]

Respiratory Protection

A NIOSH-approved respirator

is essential.[1] For potential

overexposure, a supplied-air

respirator with a full facepiece

in pressure-demand mode is

recommended.[6]

Filter types should be

appropriate for acid gases and

organic vapors.[4]

Operational Plan: Handling and Storage
Handling:

Always work in a designated area with adequate ventilation, such as a chemical fume hood.

[2][4]

Prevent all personal contact with the substance, avoiding inhalation of vapors and direct

contact with skin and eyes.[5]

Keep away from all sources of ignition, including open flames and sparks, and use non-

sparking tools.[4][6]

Containers should be opened and handled with care, and it is advised to vent them

periodically as they may develop pressure.[2][5]

Eating, drinking, and smoking are strictly prohibited in areas where Acetyl bromide-13C2 is

handled.[5][6]
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Storage:

Store in a cool, dry, and well-ventilated area, away from moisture and direct sunlight.[2][6]

Keep containers tightly sealed and protect them from physical damage.[2][4][6]

Store away from incompatible materials such as alcohols, strong bases, and oxidizing

agents.[4]

Disposal Plan
Acetyl bromide-13C2 must be disposed of as hazardous waste.[6]

Consult your local or regional waste management authority for specific disposal regulations.

[7]

One recommended method of treatment involves neutralization with soda-ash or soda-lime,

followed by burial in a licensed landfill or incineration.[5]

Empty containers should be decontaminated with a 5% aqueous sodium hydroxide or soda

ash solution before disposal and should be handled as hazardous waste until cleaned.[5]

Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

Spills:

Evacuate all non-essential personnel from the area.[6]

Eliminate all ignition sources.[4][6]

Contain the spill using dry, inert materials such as sand, earth, or vermiculite. Do not use

water, as it reacts violently with Acetyl bromide.[5][6][7]

Collect the absorbed material into a labeled container for hazardous waste disposal.[5][7]

Thoroughly ventilate the area once the cleanup is complete.[6]
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First Aid:

Inhalation: Move the individual to fresh air and place them in a half-upright position. If

breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin

with large amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

[7]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[1][2][7]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][2][3]

Workflow for Safe Handling of Acetyl bromide-13C2
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1. Preparation

2. Handling and Experimentation

3. Cleanup and Disposal

Emergency Protocol

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Protective Clothing)

Set Up in Chemical Fume Hood

Prepare Spill Kit
(Dry Absorbent Material)

Carefully Transfer Chemical

Conduct Experiment

Securely Seal Container After UseSpill or Exposure Occurs

Dispose of Waste in
Labeled Hazardous Waste Container

Decontaminate Work Area and Equipment

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

Follow Emergency Procedures
(Evacuate, First Aid, Spill Control)

Report Incident to Supervisor

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Acetyl bromide-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b052409?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chris/ABM.pdf
https://aksci.com/sds/Y1636_SDS.pdf
https://www.inchem.org/documents/icsc/icsc/eics0365.htm
https://www.fishersci.com/store/msds?partNumber=AAA1248522&productDescription=ACETYL+BROMIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://chemstock.ae/wp-content/uploads/2019/05/msds/37036MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1943_msds.pdf
https://www.benchchem.com/product/b052409#personal-protective-equipment-for-handling-acetyl-bromide-13c2
https://www.benchchem.com/product/b052409#personal-protective-equipment-for-handling-acetyl-bromide-13c2
https://www.benchchem.com/product/b052409#personal-protective-equipment-for-handling-acetyl-bromide-13c2
https://www.benchchem.com/product/b052409#personal-protective-equipment-for-handling-acetyl-bromide-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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